Cas no 867353-53-5 (tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate)

• Product Name: tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate
• CAS No: 867353-53-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD17839385
• CID: 4663221
• PubChem ID: 51284468
• Update Time: 2025-05-22

tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-[(2-hydroxyphenyl)amino]-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl N-{2-[(2-hydroxyphenyl)carbamoyl]ethyl}carbamate
• tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate

• MDL： MFCD17839385
• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)15-9-8-12(18)16-10-6-4-5-7-11(10)17/h4-7,17H,8-9H2,1-3H3,(H,15,19)(H,16,18)
• InChI Key： ITCYJQNDTZAABR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(NC1=CC=CC=C1O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate

Comprehensive Overview of tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5)

The compound tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a tert-butyl group and a hydroxyphenyl moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may contribute to the development of novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate is its role in peptide synthesis and protecting group chemistry. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during synthetic processes, and this compound exemplifies its utility. Recent trends in green chemistry have also sparked discussions about optimizing the synthesis of such intermediates to reduce environmental impact, aligning with global sustainability goals.

In the context of AI-driven drug discovery, compounds like 867353-53-5 are often highlighted in computational studies. Machine learning models frequently analyze such structures to predict their reactivity, solubility, and bioavailability. This aligns with the increasing number of searches for "AI in chemical research" and "computational chemistry tools," reflecting the intersection of technology and traditional synthetic methods.

Another area of interest is the compound's potential role in neuroprotective agents. The hydroxyphenyl group is a common motif in molecules studied for their antioxidant properties, which are relevant to neurodegenerative conditions like Alzheimer's disease. Online queries such as "neuroprotection mechanisms" and "phenolic compounds in medicine" demonstrate public and scientific curiosity about these applications.

From a synthetic chemistry perspective, the stability and reactivity of tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate make it a valuable building block. Its compatibility with various coupling reactions and catalysts is frequently explored in academic publications. Searches for "amide bond formation" and "carbamate protecting groups" often lead to discussions about similar compounds, underscoring its relevance in modern organic synthesis.

Quality control and analytical characterization of 867353-53-5 are also critical topics. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structure. These methods are frequently searched alongside terms like "chemical purity standards" and "analytical validation," highlighting the importance of rigorous testing in chemical manufacturing.

In summary, tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5) represents a fascinating intersection of medicinal chemistry, synthetic methodology, and technological innovation. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific discourse.